Cas no 146163-06-6 (L-Valinamide,L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl- (9CI))

L-Valinamide,L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl- (9CI) structure
146163-06-6 structure
Product Name:L-Valinamide,L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl- (9CI)
CAS No:146163-06-6
MF:C28H54N8O7
MW:614.777766704559
CID:151536
PubChem ID:5487517
Update Time:2025-04-19

L-Valinamide,L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide,L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl- (9CI)
    • (2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylpentanoyl]amino]-N-[(2S)-1-[[(2S)-1-[[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobut
    • L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-L-valinamide
    • L-Valinamide, L-seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-
    • Ser-ile-lys-val-ala-val
    • Seryl-isoleucyl-lysyl-valyl-alanyl-valinamide
    • Sikvav
    • SCHEMBL2191316
    • DTXSID30163278
    • 146163-06-6
    • (2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylpentanoyl]amino]-N-[(2S)-1-[[(2S)-1-[[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]hexanamide
    • Inchi: 1S/C28H54N8O7/c1-8-16(6)22(36-25(40)18(30)13-37)28(43)33-19(11-9-10-12-29)26(41)35-21(15(4)5)27(42)32-17(7)24(39)34-20(14(2)3)23(31)38/h14-22,37H,8-13,29-30H2,1-7H3,(H2,31,38)(H,32,42)(H,33,43)(H,34,39)(H,35,41)(H,36,40)/t16-,17-,18-,19-,20-,21-,22-/m0/s1
    • InChI Key: PIRVHLUVWWMELB-CPDXTSBQSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CO)N)=O)N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)C(C)C)=O)=O)C(C)C)=O)CCCCN

Computed Properties

  • Exact Mass: 614.41192
  • Monoisotopic Mass: 614.41154609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 20
  • Complexity: 946
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 261Ų

Experimental Properties

  • PSA: 260.86
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